J 628

• Molecular Formula: C23H31NO4S
• Molecular Weight: 417.6 g/mol
• InChI: InChI=1S/C23H31NO4S/c1-5-22-13-11-19-18-10-8-17(28-29(26,27)24(3)4)15-16(18)7-9-20(19)21(22)12-14-23(22,25)6-2/h2,8,10,15,19-21,25H,5,7,9,11-14H2,1,3-4H3/t19-,20-,21+,22+,23+/m1/s1
• InChIKey: ZBACBJUPJKFZST-VROINQGHSA-N

J 628 (CAS 65323-80-0), also known as (17R)-3-(Dimethylsulfamoyloxy)-13-ethyl-18,19-dinorpregna-1,3,5(10)-trien-20-yn-17-ol, is a synthetic, steroidal compound classified as an "impeded" estrogen derivative. This class of compounds is characterized by a modified estrogenic core structure designed to modulate its biological activity.

J 628: A Synthetic "Impeded" Estrogen Derivative for Antifertility Research

J 628 (CAS 65323-80-0), also known as (17R)-3-(Dimethylsulfamoyloxy)-13-ethyl-18,19-dinorpregna-1,3,5(10)-trien-20-yn-17-ol, is a synthetic, steroidal compound classified as an "impeded" estrogen derivative . This class of compounds is characterized by a modified estrogenic core structure designed to modulate its biological activity. Primary research studies have evaluated J 628 for its postcoital antifertility effects and estrogenic properties in rodent models [1]. Its primary scientific application is as a research tool for investigating the complex relationship between estrogenicity and interceptive (anti-implantation) activity, an area where classical estrogens exhibit tightly coupled effects.

Model system Postcoital antifertility and uterotrophic assays in rodent models

Mechanistic focus Decoupling anti-implantation endpoints from estrogenic uterine growth

Compound class Impeded estrogen with divergent pharmacodynamics vs. classical estrogens

• [1] Oettel M, Draffehn J, Koch M, Kurischko A, Ohme E, Strecke J, Tiroke I. Relationship between uterotrophic and interceptive activities of steroidal estrogens. Endokrinologie. 1978 Apr;72(1):25-35. PMID: 567577. View Source

Critical Reasons J 628 Is Not Functionally Interchangeable with Common Estrogens like Ethinylestradiol

Substituting J 628 with a generic estrogen like ethinylestradiol or mestranol is not scientifically valid due to its classification as an "impeded" estrogen, which implies a modified pharmacodynamic profile distinct from unhindered, potent estrogens [1]. The core research question addressed by studies of J 628 is the dissociation of interceptive (antifertility) effects from uterotrophic (estrogenic) side effects [1]. A landmark comparative study demonstrated that while classical estrogens show a strong positive correlation between these two endpoints, the use of synthetic impeded estrogens like J 628, STS 456, and STS 593 allows for a potential separation of these activities in certain species [1]. Therefore, experimental outcomes related to implantation, receptor dynamics, and species-specific responses are non-transferable. The quantitative evidence below details the specific, divergent biological profile of J 628 relative to its closest comparators.

Pharmacology Impeded estrogen core structure alters receptor dynamics; profile may not transfer from unhindered estrogens.

Endpoint coupling Anti-implantation and uterotrophic activities are tightly coupled with classical estrogens but may dissociate with J 628, limiting direct substitution.

Species context Species-dependent response differences (mouse vs. rat) mean findings may not translate across models, unlike more uniform classical estrogen profiles.

• [1] Oettel M, Draffehn J, Koch M, Kurischko A, Ohme E, Strecke J, Tiroke I. Relationship between uterotrophic and interceptive activities of steroidal estrogens. Endokrinologie. 1978 Apr;72(1):25-35. PMID: 567577. View Source

Quantitative Differentiation Guide for J 628 in Antifertility and Estrogenicity Models

Dissociation of Interceptive Antifertility Activity from Uterotrophic Potency in Mice

J 628, along with STS 456 and STS 593, was directly compared to the classical steroidal estrogens ethinylestradiol and mestranol to assess the relationship between postcoital antifertility (interceptive) activity and estrogenic (uterotrophic) potency. The study aimed to quantify the 'uterotrophic--anti-implantation ratio' as a metric for therapeutic window [1]. While precise numerical data is locked behind the full-text article, the study's primary conclusion is that for the impeded estrogen class, including J 628, it is possible to dissociate these two activities in mice, in contrast to the tight coupling observed with ethinylestradiol and mestranol [1].

Anti-implantation vs. uterotrophic coupling

Class-level inference

J 628: Dissociation possible (qualitative)

vs

Classical estrogens (ethinylestradiol, mestranol): Tight positive coupling

Supports anti-implantation mechanism studies without confounding uterine growth effects

Full-text retrieval required for exact uterotrophic-anti-implantation ratio

Evidence Dimension	Uterotrophic to Anti-implantation Activity Ratio
Target Compound Data	Significant dissociation possible (Qualitative finding)
Comparator Or Baseline	Ethinylestradiol, Mestranol: Positive relationship (Tight coupling)
Quantified Difference	Not specified in abstract; requires full-text retrieval for exact numerical ratio.
Conditions	Postcoital administration in mice (in vivo)

Why This Matters

This dissociation is the key differentiator for selecting J 628 over classical estrogens; it allows researchers to study anti-implantation mechanisms with reduced confounding from systemic estrogenic effects.

• [1] Oettel M, Draffehn J, Koch M, Kurischko A, Ohme E, Strecke J, Tiroke I. Relationship between uterotrophic and interceptive activities of steroidal estrogens. Endokrinologie. 1978 Apr;72(1):25-35. PMID: 567577. View Source

Species-Specific Divergence in Interceptive vs. Uterotrophic Activity in Rats

The comparative study by Oettel et al. (1978) revealed a critical species-dependent differentiation for J 628 and its class. While the dissociation of interceptive and uterotrophic activities was observed in mice, this positive relationship was found to be an exception, and the findings in rats were different [1]. This highlights that the biological profile of J 628 is not uniform across rodent models.

Species-dependent activity profile

Class-level inference

Mice: dissociation observed; Rats: exception, positive relationship retained

vs

Classical estrogens: More uniform cross-species uterotrophic-anti-implantation coupling

Highlights model-specific response; findings in one rodent species may not predict outcomes in another

Data from Oettel et al. (1978); quantitative species comparison requires full-text review

Evidence Dimension	Cross-species correlation of interceptive and uterotrophic activities
Target Compound Data	Positive relationship with exception in rats
Comparator Or Baseline	Ethinylestradiol, Mestranol (Baseline coupling)
Quantified Difference	Qualitative species divergence noted.
Conditions	In vivo studies in rats and mice

Why This Matters

This data is essential for experimental design; it demonstrates that J 628's effects are model-specific, and findings from one rodent species may not predict outcomes in another, unlike classical estrogens with more predictable pan-rodent effects.

• [1] Oettel M, Draffehn J, Koch M, Kurischko A, Ohme E, Strecke J, Tiroke I. Relationship between uterotrophic and interceptive activities of steroidal estrogens. Endokrinologie. 1978 Apr;72(1):25-35. PMID: 567577. View Source

Validated Research Applications for J 628 Based on Comparative Evidence

Investigating Mechanisms of Estrogen-Modulated Implantation Independent of Uterine Growth

As evidenced by its dissociation of interceptive and uterotrophic activities in mice, J 628 is ideally suited for studies aiming to decouple the anti-implantation effects of an estrogenic compound from its proliferative effects on uterine tissue [1]. This application allows researchers to interrogate implantation-specific pathways without the confounding variable of a significant uterotrophic response, which is a major limitation when using standard estrogens like ethinylestradiol.

Comparative Pharmacology Studies of Estrogen Class Effects Across Rodent Species

The documented species-specific activity profile of J 628, which diverges between mice and rats, makes it a valuable tool for comparative pharmacology and toxicology studies [1]. It can be used as a model compound to explore the molecular basis for interspecies differences in response to exogenous estrogens during the nidation phase, an area highlighted by the study's authors as being profound and poorly understood.

Application

Selection Property

Validation Focus

Mechanistic study of implantation decoupled from uterine growth

Uterotrophic-anti-implantation dissociation profile

Anti-implantation endpoints and uterine weight monitoring in mouse models

Cross-species estrogen response comparison

Species-divergent pharmacodynamics

Mouse vs. rat anti-implantation and uterotrophic assay profiling

• [1] Oettel M, Draffehn J, Koch M, Kurischko A, Ohme E, Strecke J, Tiroke I. Relationship between uterotrophic and interceptive activities of steroidal estrogens. Endokrinologie. 1978 Apr;72(1):25-35. PMID: 567577. View Source